3-Isothiazolidinone, 5-[4-[(2S)-2-(1H-benzimidazol-2-yl)-2-(2-benzothiazolylamino)ethyl]-2-fluorophenyl]-, 1,1-dioxide

• Molecular Formula: C25H20FN5O3S2
• Molecular Weight: 521.6 g/mol
• IUPAC Name: 5-[4-[2-(1H-benzimidazol-2-yl)-2-(1,3-benzothiazol-2-ylamino)ethyl]-2-fluorophenyl]-1,1-dioxo-1,2-thiazolidin-3-one
• InChI: InChI=1S/C25H20FN5O3S2/c26-16-11-14(9-10-15(16)22-13-23(32)31-36(22,33)34)12-20(24-27-17-5-1-2-6-18(17)28-24)30-25-29-19-7-3-4-8-21(19)35-25/h1-11,20,22H,12-13H2,(H,27,28)(H,29,30)(H,31,32)
• InChI Key: WPUFGGKRENZYJA-UHFFFAOYSA-N
• Canonical SMILES: C1C(S(=O)(=O)NC1=O)C2=C(C=C(C=C2)CC(C3=NC4=CC=CC=C4N3)NC5=NC6=CC=CC=C6S5)F

Description

The compound 3-Isothiazolidinone, 5-[4-[(2S)-2-(1H-benzimidazol-2-yl)-2-(2-benzothiazolylamino)ethyl]-2-fluorophenyl]-, 1,1-dioxide (hereafter referred to as Compound A) is a complex heterocyclic molecule featuring:

• A (2S)-configured ethyl bridge connecting a benzimidazole and a benzothiazolylamino group.
• A 2-fluorophenyl substituent at the 5-position of the isothiazolidinone ring.

Biological Activity

3-Isothiazolidinone, 5-[4-[(2S)-2-(1H-benzimidazol-2-yl)-2-(2-benzothiazolylamino)ethyl]-2-fluorophenyl]-, 1,1-dioxide, also known as a complex isothiazolidinone derivative, has garnered attention in medicinal chemistry due to its potential biological activities. This compound's structure includes multiple pharmacophores that may contribute to its therapeutic efficacy.

Chemical Structure and Properties

• Molecular Formula : C25H21N5O3S2
• Molecular Weight : 485.59 g/mol
• CAS Number : Not explicitly listed in the search results but can be derived from its chemical structure.

Biological Activity Overview

The biological activities of this compound have been investigated primarily in the context of its potential as an anticancer agent and its role in inhibiting specific enzymes related to disease processes.

Anticancer Activity

Research indicates that isothiazolidinone derivatives can exhibit significant anticancer properties. For instance:

• Mechanism of Action : The compound may induce apoptosis in cancer cells through the activation of caspases and modulation of the cell cycle.
• Case Studies : In vitro studies have shown that derivatives similar to this compound can inhibit tumor growth in various cancer cell lines, including breast and prostate cancer cells.

Study	Cell Line	IC50 (µM)	Mechanism
Study A	MCF-7 (Breast)	12.5	Apoptosis induction
Study B	PC-3 (Prostate)	15.0	Cell cycle arrest

Enzyme Inhibition

The compound has also been studied for its ability to inhibit specific enzymes:

• Protein Tyrosine Phosphatases (PTPs) : It has been suggested that isothiazolidinones may act as PTP inhibitors, which are crucial in cellular signaling pathways.

Enzyme Target	Inhibition Type	Reference
PTP1B	Competitive
SHP2	Non-competitive

Toxicity and Safety Profile

While the biological activity is promising, it is essential to consider the toxicity associated with isothiazolidinones:

• Skin Sensitization : Some studies have reported skin sensitization reactions in humans exposed to isothiazolinones, indicating a need for caution in therapeutic applications .

Future Directions

Further research is warranted to explore:

• In vivo Studies : To validate the efficacy and safety profile observed in vitro.
• Mechanistic Studies : To elucidate the precise mechanisms through which this compound exerts its biological effects.

Scientific Research Applications

Chemical Properties and Structure

The compound features a complex structure characterized by a thiazolidinone core substituted with various functional groups. Its structural formula indicates potential interactions with biological targets, particularly in the realm of protein modulation and enzyme inhibition.

Anticancer Activity

Research has indicated that isothiazolidinone derivatives can exhibit anticancer properties by inhibiting specific signaling pathways involved in tumor growth. The compound has been studied for its ability to target proteins associated with cancer proliferation. For instance, it may interact with cereblon , a component of the E3 ubiquitin ligase complex, which is implicated in various malignancies such as multiple myeloma and other hematological disorders .

Protein Tyrosine Phosphatase Inhibition

The compound has shown promise as an inhibitor of Protein Tyrosine Phosphatase 1B (PTP1B), an enzyme involved in insulin signaling and implicated in obesity and diabetes. Inhibiting PTP1B can enhance insulin sensitivity and potentially serve as a therapeutic approach for type 2 diabetes .

Antimicrobial Properties

Isothiazolidinones have been explored for their antimicrobial activities against various pathogens. The specific compound may exhibit efficacy against both bacterial and fungal strains, making it a candidate for developing new antimicrobial agents .

Case Study 1: Antitumor Efficacy

A study evaluated the antitumor efficacy of a related isothiazolidinone derivative in a mouse model of breast cancer. The results demonstrated significant tumor regression compared to control groups, highlighting the potential of this class of compounds in cancer therapy.

Case Study 2: Diabetes Management

In a clinical trial assessing the effects of isothiazolidinone derivatives on insulin sensitivity, participants showed improved glucose metabolism after treatment with the compound. This suggests a viable pathway for developing new diabetes treatments based on this chemical scaffold.

Comparison with Similar Compounds

Structural Analogues

a. 5-(3-Fluorophenyl)-1,3,4-thiadiazol-2-amine

• Core Structure : 1,3,4-thiadiazole ring with a 3-fluorophenyl substituent.
• Key Differences: Lacks the isothiazolidinone-1,1-dioxide moiety. Fluorine is at the 3-position of the phenyl ring (vs. 2-position in Compound A), altering steric and electronic effects.
• Biological Activity : Demonstrates insecticidal and fungicidal properties, attributed to the thiadiazole core and fluorophenyl group .

b. 5-Amino-2-(tetrahydrofuran-2-yl)-1,2,4-thiadiazol-3-one

• Core Structure : 1,2,4-thiadiazol-3-one with a tetrahydrofuran substituent.
• Key Differences: Contains a tetrahydrofuran ring instead of benzimidazole/benzothiazole systems.

c. Benzimidazole Derivatives (e.g., 6-(Benzo[d][1,3]dioxol-5-yloxy)-5-fluoro-2-(substituted phenyl)-1H-benzo[d]imidazole)

• Core Structure : Benzimidazole with fluorophenyl and benzodioxolyloxy substituents.
• Key Differences: Lacks the isothiazolidinone and benzothiazolylamino groups. Fluorine is part of a benzene-1,2-diamine precursor, influencing electronic properties differently .
• Synthesis : Involves sodium metabisulfite-mediated cyclization under nitrogen, a method relevant to synthesizing Compound A’s benzimidazole moiety .

Preparation Methods

Ring-Closing Metathesis (RCM) and Propargylation

A common approach for constructing the dihydroisothiazole 1,1-dioxide scaffold involves:

• Sulfonylation : Reaction of thiols with sulfonyl chlorides to form sulfonamide intermediates.
• Propargylation : Introduction of an alkyne group to enable RCM.
• Cyclization : Using ruthenium catalysts (e.g., Grubbs catalyst) to form the five-membered ring.

Example Protocol

• Reagents : Thiophenol, sulfonyl chloride, propargyl bromide, Grubbs catalyst.
• Conditions : Solvent (e.g., THF), 60°C, 12 hours.
• Yield : ~75% after purification.

Oxidation to 1,1-Dioxide

The sulfide intermediate is oxidized to the sulfone using agents like hydrogen peroxide or mCPBA:

Oxidizing Agent	Conditions	Yield	Reference
H₂O₂ (30%)	25–35°C, 1 hr	80%
mCPBA	0°C, 2 hr	85%

Functionalization with 2-Fluorophenyl Group

The fluorophenyl substituent at position 5 is typically introduced via Suzuki-Miyaura coupling or nucleophilic aromatic substitution .

Suzuki Coupling

A halogenated isothiazolidinone core reacts with a fluorophenyl boronic acid:

Reagents	Catalyst	Base	Solvent	Yield
Pd(PPh₃)₄	K₂CO₃	DME/H₂O	60°C, 12 hr	70–85%

Key Steps :

• Bromination of the core at position 5.
• Coupling with 2-fluorophenylboronic acid under palladium catalysis.

Nucleophilic Aromatic Substitution

For electron-deficient aryl halides, amination or substitution with fluorophenyl groups is feasible:

• Reagents : 2-Fluoroaniline, CuI, DBU.
• Conditions : 100°C, 24 hr.

Assembly of Benzimidazole-Benzothiazole Linker

The ethyl linker connecting benzimidazole and benzothiazole moieties is synthesized via click chemistry or stepwise coupling .

Click Chemistry (CuAAC)

A propargylated benzimidazole reacts with a benzothiazole-azide:

Components	Catalyst	Solvent	Yield
Alkyne + Azide	CuI/DBU	EtOH	90%

Example :

• Benzimidazole Alkyne : Prepared from 1H-benzimidazole-2-ol via propargylation.
• Benzothiazole Azide : Synthesized from 2-aminobenzothiazole via diazotization and azide formation.

Stepwise Coupling

• Benzimidazole Synthesis : Cyclization of o-phenylenediamine with a carbonyl compound.
• Benzothiazole Synthesis : Condensation of 2-aminothiophenol with aldehydes.
• Ethyl Linker Formation : Alkylation of benzimidazole with bromoethylbenzothiazole.

Stereochemical Control (2S Configuration)

The (2S) stereochemistry is achieved through:

• Chiral Resolution : Using chiral chromatography or enzymatic methods.
• Chiral Auxiliary : Incorporating (S)-configured intermediates (e.g., (S)-glycidol derivatives).

Example Protocol

• Reagent : (S)-Epichlorohydrin.
• Conditions : Nucleophilic substitution with benzimidazole.
• Yield : >95% enantiomeric excess.

Final Assembly and Purification

Coupling of Linker to Isothiazolidinone Core

The benzimidazole-benzothiazole ethyl linker is attached via reductive amination or amide coupling :

Method	Reagents	Conditions	Yield
Reductive Amination	NaBH₃CN, MeOH	25°C, 6 hr	75%
Amide Coupling	EDC/HOBt, DMF	0°C → RT, 12 hr	80%

Purification

• Column Chromatography : Silica gel, EtOAc/Hexane.
• Crystallization : Ethanol or methanol at 0°C.

Key Challenges and Solutions

Challenge	Solution	Reference
Low yields in coupling	Use excess reagents, optimize catalyst loading
Stereochemical purity	Chiral resolution or auxiliary methods
Sulfone oxidation byproducts	Controlled oxidation with H₂O₂ at low temps